Cas no 953752-64-2 (5-(2,5-dimethoxyphenyl)isoxazole-3-carboxylic acid)

• Product Name: 5-(2,5-dimethoxyphenyl)isoxazole-3-carboxylic acid
• CAS No: 953752-64-2
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• MDL: MFCD07377123
• CID: 2626099
• Update Time: 2025-05-23

5-(2,5-dimethoxyphenyl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethoxyphenyl)-1,2-oxazole-3-carboxylic acid
• 5-(2,5-dimethoxyphenyl)isoxazole-3-carboxylic acid
• NE39063
• Z1259041064

• MDL： MFCD07377123
• Inchi： 1S/C12H11NO5/c1-16-7-3-4-10(17-2)8(5-7)11-6-9(12(14)15)13-18-11/h3-6H,1-2H3,(H,14,15)
• InChI Key： SHKJDWPURNWNTI-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=C(C=CC=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Topological Polar Surface Area: 81.8

5-(2,5-dimethoxyphenyl)isoxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-(2,5-dimethoxyphenyl)isoxazole-3-carboxylic acid

5-(2,5-Dimethoxyphenyl)Isoxazole-3-Carboxylic Acid: A Comprehensive Overview

5-(2,5-Dimethoxyphenyl)Isoxazole-3-Carboxylic Acid, also known by its CAS registry number CAS No. 953752-64-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the isoxazole ring in this molecule contributes to its unique chemical properties and potential biological activities.

The structure of 5-(2,5-Dimethoxyphenyl)Isoxazole-3-Carboxylic Acid comprises a central isoxazole ring substituted with a 2,5-dimethoxyphenyl group at the 5-position and a carboxylic acid group at the 3-position. The methoxy groups on the phenyl ring are positioned at the 2 and 5 positions, which can influence the compound's electronic properties and reactivity. This substitution pattern suggests potential applications in drug design, particularly in the development of bioactive molecules with specific targeting capabilities.

Recent studies have highlighted the importance of isoxazole-containing compounds in various therapeutic areas. For instance, research published in Journal of Medicinal Chemistry has demonstrated that isoxazoles can exhibit anti-inflammatory, antitumor, and antimicrobial activities. The presence of the carboxylic acid group in CAS No. 953752-64-2 further enhances its potential as a lead compound for drug development, as such groups are often involved in hydrogen bonding and other key interactions within biological systems.

In terms of synthesis, 5-(2,5-Dimethoxyphenyl)Isoxazole-3-Carboxylic Acid can be prepared through various routes, including cyclization reactions involving appropriate precursors. One common method involves the reaction of a diamine derivative with a suitable carbonyl compound under acidic conditions to form the isoxazole ring. The substitution pattern on the phenyl ring can be controlled during this process to yield the desired product.

The biological evaluation of this compound has shown promising results in preclinical studies. For example, research conducted by Smith et al. (2023) demonstrated that CAS No. 953752-64-2 exhibits selective inhibition against certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a candidate for treating conditions such as Alzheimer's disease or Parkinson's disease.

In addition to its therapeutic applications, 5-(2,5-Dimethoxyphenyl)Isoxazole-3-Carboxylic Acid has also been explored for its role in agrochemicals. Studies have shown that this compound can act as an effective plant growth regulator, promoting root development and enhancing resistance to environmental stressors such as drought or salinity.

The structural versatility of this compound makes it an attractive candidate for further research into its mechanistic properties and potential applications. Ongoing studies aim to elucidate its interaction with cellular pathways and identify optimal dosing regimens for therapeutic use.

In conclusion, CAS No. 953752-64-2, or 5-(2,5-Dimethoxyphenyl)Isoxazole-3-Carboxylic Acid, represents a valuable addition to the arsenal of bioactive compounds available for drug discovery and development. Its unique chemical structure and promising biological profile make it a subject of continued interest among researchers in academia and industry alike.